molecular formula C12H15BrN2O B8311682 5-Bromo-3-(3-methoxypropyl)-1-methyl-1H-indazole

5-Bromo-3-(3-methoxypropyl)-1-methyl-1H-indazole

Cat. No.: B8311682
M. Wt: 283.16 g/mol
InChI Key: XEDJCOUQCWIWMX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Bromo-3-(3-methoxypropyl)-1-methyl-1H-indazole is a useful research compound. Its molecular formula is C12H15BrN2O and its molecular weight is 283.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H15BrN2O

Molecular Weight

283.16 g/mol

IUPAC Name

5-bromo-3-(3-methoxypropyl)-1-methylindazole

InChI

InChI=1S/C12H15BrN2O/c1-15-12-6-5-9(13)8-10(12)11(14-15)4-3-7-16-2/h5-6,8H,3-4,7H2,1-2H3

InChI Key

XEDJCOUQCWIWMX-UHFFFAOYSA-N

Canonical SMILES

CN1C2=C(C=C(C=C2)Br)C(=N1)CCCOC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 54.00 g of 5-bromo-3-(3-methoxyprop-1-ynyl)-1-methyl-1H-indazole in 1700 ml of methanol is admixed at room temperature with 20.58 g of 10% Pd/C. The mixture is hydrogenated over 1.5 hours and clarified by filtration, and the filtrate is concentrated by evaporation. The title compound is obtained as a yellowish oil from the residue by means of flash chromatography (SiO2 60F). Rf=0.56 (1:1 EtOAc-heptane). Rt=4.37 (gradient I).
Name
5-bromo-3-(3-methoxyprop-1-ynyl)-1-methyl-1H-indazole
Quantity
54 g
Type
reactant
Reaction Step One
Quantity
1700 mL
Type
solvent
Reaction Step Two
Name
Quantity
20.58 g
Type
catalyst
Reaction Step Three

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